4-Bromo-2-(2,6-dichlorophenyl)thiazolo[5,4-c]pyridine

• IUPAC Name: 4-bromo-2-(2,6-dichlorophenyl)-[1,3]thiazolo[5,4-c]pyridine
• InChI: InChI=1S/C12H5BrCl2N2S/c13-11-10-8(4-5-16-11)17-12(18-10)9-6(14)2-1-3-7(9)15/h1-5H
• InChI Key: HTCYWAFCOTZBLQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC3=C(S2)C(=NC=C3)Br)Cl
• Molecular Formula: C12H5BrCl2N2S
• Molecular Weight: 360.1 g/mol

Description

“4-Bromo-2-(2,6-dichlorophenyl)thiazolo[5,4-c]pyridine” is a chemical compound with the molecular formula C12H5BrCl2N2S. It is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of this compound involves the use of this compound (60 mg, 0.17 mmol), 2,6-dimethylpyrimidin-4-amine (0.027 g, 0.22 mmol), Pd2(dba)3 (0.013 g, 0.017 mmol), XantPhos ((0.017 g, 0.034 mmol) and Cs2C03 (0.111 g, 0.34 mmol) in dioxane (3.0 mL).

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of bromine, chlorine, nitrogen, and sulfur atoms in its structure. The exact structure can be determined using techniques such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS).

Physical And Chemical Properties Analysis

This compound has a molecular weight of 360.1 g/mol.

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(2,6-dichlorophenyl)thiazolo[5,4-c]pyridin-4(5H)-one (0.32 g, 1.1 mmol) in CH3CN (50 ml) was added POBr3 (0.918 g, 3.21 mmol). The mixture was heated at 100° C. for 2 hours. The mixture was cooled to room temperature, quenched with ice (200 mL) and extracted with EtOAc (3×20 mL). The combined organic extract was washed with saturated NaHCO3 (100 mL) and brine (100 mL), dried over Na2SO4, and concentrated under reduced pressure. The resultant residue was purified by silica gel column chromatography eluting with a 0-10% gradient of EtOAc/petroleum ether to give the desired product as a white solid (0.22 g, 56% yield). 1H NMR (500 MHz DMSO-d6): δ 8.59 (d, J=5.5 Hz, 1H), 8.26 (d, J=6.0 Hz, 1H), 7.76-7.74 (m, 2H), 7.71-7.68 (m, 1H). LCMS (ESI) m/z: 359.1 [M+H+].